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Compound of Interest

Compound Name: Diethyl dibromomalonate

Cat. No.: B1346896 Get Quote

The safe and compliant disposal of diethyl dibromomalonate is critical for ensuring laboratory

safety and environmental protection. As a corrosive and halogenated organic compound, it is

classified as hazardous waste and requires specific handling procedures. This guide provides

essential, step-by-step instructions for its proper disposal.

Immediate Safety and Handling Precautions
Before handling diethyl dibromomalonate, it is imperative to consult the Safety Data Sheet

(SDS). This compound is corrosive and can cause severe skin burns and eye damage.[1] It is

also harmful if swallowed and can cause respiratory tract irritation.[1] Always handle this

chemical inside a certified chemical fume hood while wearing appropriate Personal Protective

Equipment (PPE), including chemical-resistant gloves (nitrile or neoprene), safety goggles, and

a fully buttoned laboratory coat.[2][3][4] Ensure an eyewash station and safety shower are

readily accessible.

Waste Classification and Characterization
Diethyl dibromomalonate must be disposed of as hazardous waste.[1] Due to its chemical

composition, it falls under the category of halogenated organic waste.[5] It is also classified as

a corrosive liquid by transportation authorities.[6]
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Parameter Value Source

UN Number 3265 [1][6]

Hazard Class 8 (Corrosive) [1][6]

Packing Group II [1][6]

US EPA Waste Code D002 (Corrosivity) may apply [1]

German Water Hazard Class

(WGK)

3 (Severely hazardous to

water)
[2]

Step-by-Step Disposal Protocol
Follow these procedures to ensure the safe collection and disposal of diethyl
dibromomalonate waste.

1. Waste Segregation:

Designate a specific waste container for halogenated organic compounds.

Crucially, do not mix diethyl dibromomalonate with non-halogenated organic waste.[5][7][8]

Keeping these waste streams separate is essential for proper treatment and can significantly

reduce disposal costs.[8][9]

Do not mix with incompatible materials in the same container.[3] Incompatibilities include:

Strong bases or alkalis[1]

Strong oxidizing agents[1][10]

Acids (Do not combine acids and bases in the same container)[5]

Metals (reacts with mild steel)[1][3]

2. Select an Appropriate Waste Container:

Use a clean, compatible container, such as a polyethylene (poly) carboy or bottle.[3][9]
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Avoid using metal containers, as halogenated compounds can degrade to form acids that

corrode metal.[3]

The container must have a secure, tightly sealing screw cap to prevent leaks and vapor

release.[7][9]

3. Labeling the Waste Container:

Label the container before adding any waste.[7]

The label must clearly state "Hazardous Waste".[7][8]

List all chemical constituents by their full name (e.g., "Waste: Diethyl dibromomalonate").

[7] Do not use abbreviations or chemical formulas.[7]

Include the approximate percentages or volume of each component.[5][8]

4. Waste Accumulation and Storage:

All additions of waste to the container must be performed within a chemical fume hood.[9]

Keep the waste container closed at all times, except when actively adding waste.[7][9]

Store the container in a designated Satellite Accumulation Area (SAA) within the laboratory.

[9]

The storage area must be cool, dry, and well-ventilated.[3][9]

The container must be stored within secondary containment (e.g., a chemical-resistant tub)

to contain potential leaks.[3][9]

5. Arranging for Final Disposal:

Do not dispose of diethyl dibromomalonate down the drain or allow it to evaporate in the

fume hood.[1][3]

Monitor the volume of waste in the container. When it is approximately three-quarters full,

request a waste pickup.[9]
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Contact your institution's Environmental Health and Safety (EH&S) department or a certified

hazardous waste management contractor to arrange for collection and final disposal.[1][9]

Follow all local, state, and federal regulations for hazardous waste disposal.[1][10]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of diethyl
dibromomalonate.
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Caption: Workflow for the proper disposal of Diethyl Dibromomalonate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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